Cas no 19281-10-8 (Benzeneacetamide,N-methyl-3-nitro-)
19281-10-8 structure
Product Name:Benzeneacetamide,N-methyl-3-nitro-
CAS No:19281-10-8
MF:C9H10N2O3
MW:194.187302112579
CID:2920830
Update Time:2023-08-10
Benzeneacetamide,N-methyl-3-nitro- Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetamide,N-methyl-3-nitro-
- N-methyl-2-(3-nitrophenyl)acetamide
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- Inchi: 1S/C9H10N2O3/c1-10-9(12)6-7-3-2-4-8(5-7)11(13)14/h2-5H,6H2,1H3,(H,10,12)
- InChI Key: AOZUATNZXGQECR-UHFFFAOYSA-N
- SMILES: O=C(CC1C=CC=C(C=1)[N+](=O)[O-])NC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 225
- XLogP3: 1.2
- Topological Polar Surface Area: 74.9
Benzeneacetamide,N-methyl-3-nitro- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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